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Compound of Interest

Compound Name: TH-Z816

Cat. No.: B12396985 Get Quote

Researchers and drug development professionals handling TH-Z816, a reversible inhibitor of

the KRAS(G12D) mutation, must adhere to stringent disposal procedures to ensure laboratory

safety and environmental protection.[1] While specific disposal instructions for TH-Z816 are not

readily available in public resources, established protocols for the disposal of chemical and

biomedical waste in a laboratory setting provide a clear framework. All products, including TH-
Z816, are intended for research use only and are not for human or veterinary consumption.[1]

[2]

Prudent Handling and Storage
Proper management of TH-Z816 begins with correct storage to maintain its integrity and

prevent accidental exposure. For long-term storage, it is recommended to keep the compound

at -20°C for up to two years.[2] For shorter periods of days to weeks, storage at 0-4°C is

acceptable.[2] When shipped under ambient temperatures, TH-Z816 is considered a non-

hazardous chemical and is stable for several weeks.[2]

Step-by-Step Disposal Protocol
The disposal of TH-Z816, like any laboratory chemical, should be approached with a clear,

systematic process that prioritizes safety and compliance with local and institutional

regulations.

Consult the Safety Data Sheet (SDS): Before handling or disposal, always refer to the

manufacturer-provided Safety Data Sheet (SDS). This document contains critical information
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regarding the compound's hazards, handling precautions, and appropriate disposal methods.

Segregation of Waste: It is crucial to segregate chemical waste from other types of

laboratory waste.[3][4] Do not mix TH-Z816 waste with regular trash, biomedical waste, or

radioactive waste unless it is classified as a multi-hazardous waste.

Proper Labeling and Containment:

Place waste TH-Z816, including any contaminated labware (e.g., pipette tips, tubes), into

a designated, leak-proof hazardous waste container.

Clearly label the container with "Hazardous Waste" and the specific chemical name, "TH-
Z816."

Ensure the container is kept closed when not in use.

Arrange for Professional Disposal: Hazardous chemical waste must be disposed of through

a licensed and approved waste disposal vendor.[5] Contact your institution's Environmental

Health and Safety (EHS) office to schedule a pickup. Do not attempt to dispose of chemical

waste down the drain or in the regular trash.

Documentation: Maintain a record of the waste generated and its disposal, following your

institution's and local regulatory requirements.[3] This "cradle to grave" documentation is a

key aspect of responsible waste management.[3]

Quantitative Data Summary
While specific quantitative data for the disposal of TH-Z816 is not available, the following table

summarizes its key chemical properties.
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Property Value

Chemical Formula C29H38N6O

Molecular Weight 486.66 g/mol

CAS Number 2847881-42-7

IC50
14 μM (in an SOS-catalyzed nucleotide

exchange assay)

Source: MedKoo Biosciences, AbMole BioScience[1][2]

Experimental Protocols
Detailed experimental protocols for the disposal of TH-Z816 have not been published. The

recommended approach is to follow standard operating procedures for chemical waste

disposal as established by your institution's EHS department. These protocols are generally

based on guidelines from regulatory bodies such as the Environmental Protection Agency

(EPA) and local authorities.

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of a laboratory

chemical like TH-Z816.
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Chemical Waste Disposal Workflow

Consult Safety Data Sheet (SDS)

Segregate Chemical Waste

Label and Contain Waste in Designated Container

Store Securely in Satellite Accumulation Area

Request Waste Pickup from EHS

Professional Disposal by Licensed Vendor

Complete and Retain Disposal Documentation

Click to download full resolution via product page

General workflow for laboratory chemical waste disposal.

Disclaimer: The information provided is based on general laboratory safety and waste disposal

guidelines. Always consult your institution's specific protocols and the manufacturer's Safety
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Data Sheet for TH-Z816 before handling and disposal. Compliance with all applicable federal,

state, and local regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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